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Get Quote
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For researchers, scientists, and drug development professionals handling the selective p38
MAP kinase inhibitor, RO3201195, proper disposal is a critical final step in the experimental
workflow. Ensuring the safe and compliant disposal of this compound, chemically identified as
S-[5-Amino-1-(4-fluorophenyl)-1H-pyrazol-4-yl]-[3-(2,3-dihydroxypropoxy)phenyl]-methanone
(CAS Number: 249936-55-8), is paramount for laboratory safety and environmental protection.
This guide provides essential information and a step-by-step approach to its proper disposal.

Key Safety and Hazard Information

While a comprehensive, publicly available Safety Data Sheet (SDS) for RO3201195 is not
readily accessible, information for structurally similar compounds and general principles of
chemical safety provide a strong basis for its handling and disposal. RO3201195 is a complex
organic molecule and should be treated as a potentially hazardous chemical.

General Precautions:

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, gloves, and a lab coat, when handling RO3201195 in any form.
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e Avoid Inhalation and Contact: Prevent the generation of dust or aerosols. Avoid direct
contact with skin and eyes. In case of contact, rinse the affected area thoroughly with water.

e Work in a Ventilated Area: All handling of the solid compound or its solutions should be
performed in a well-ventilated laboratory or under a fume hood.

Quantitative Data Summary

Due to the limited availability of a specific SDS, a detailed quantitative data table for
RO3201195 is not available. However, the following information has been identified:

Property Value

) S-[5-Amino-1-(4-fluorophenyl)-1H-pyrazol-4-yl]-
Chemical Name )
[3-(2,3-dihydroxypropoxy)phenyl]-methanone

CAS Number 249936-55-8

It is crucial to consult the specific documentation provided by the supplier for any available
physical and chemical properties, toxicity data, and exposure limits.

Step-by-Step Disposal Protocol

The proper disposal of RO3201195 and its contaminated materials should adhere to local,
state, and federal regulations for chemical waste. The following is a general procedural guide:

e Segregation of Waste:

o Solid Waste: Collect any unused or expired solid RO3201195 in a clearly labeled, sealed
container designated for chemical waste.

o Liquid Waste: Solutions containing RO3201195 should be collected in a separate,
compatible, and clearly labeled container for liquid chemical waste. Do not mix with other
incompatible waste streams.

o Contaminated Materials: All materials that have come into contact with RO3201195, such
as pipette tips, gloves, and weighing paper, should be considered contaminated and
disposed of as solid chemical waste.
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» Waste Container Labeling:

o All waste containers must be clearly and accurately labeled with the full chemical name:
"S-[5-Amino-1-(4-fluorophenyl)-1H-pyrazol-4-yl]-[3-(2,3-dihydroxypropoxy)phenyl]-
methanone" and the CAS number "249936-55-8".

o Indicate the primary hazards (e.g., "Caution: Chemical Waste," "Handle with Care").
o Storage of Waste:
o Store waste containers in a designated, secure area away from general laboratory traffic.

o Ensure the storage area is well-ventilated and that containers are sealed to prevent leaks
or spills.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
chemical waste disposal contractor to arrange for the pickup and disposal of the waste.

o Provide the EHS office or contractor with a complete inventory of the waste, including the
chemical name and quantity.

Disposal Workflow Diagram

The logical flow for the proper disposal of RO3201195 is illustrated in the diagram below.
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Caption: Logical workflow for the safe disposal of RO3201195.

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of
R0O3201195, fostering a secure research environment and upholding their commitment to
environmental stewardship. Always prioritize consulting your institution's specific safety and
disposal guidelines.

 To cite this document: BenchChem. [Navigating the Safe Disposal of RO3201195: A
Procedural Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15614496/docs#navigating-the-safe-disposal-of-
ro3201195-a-procedural-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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